![molecular formula C31H54N7O18P3S B1219035 (R)-3-hydroxydecanoyl-CoA](/img/structure/B1219035.png)
(R)-3-hydroxydecanoyl-CoA
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(R)-3-hydroxydecanoyl-CoA is a 3-hydroxy fatty acyl-CoA that results from the formal condensation of the thiol group of coenzyme A with the carboxy group of (R)-3-hydroxydecanoic acid. It is a (R)-3-hydroxyacyl-CoA and a 3-hydroxydecanoyl-CoA. It is functionally related to a decanoic acid. It is a conjugate acid of a this compound(4-).
Scientific Research Applications
Enzymatic Pathways and Microbial Production
(R)-3-hydroxydecanoyl-CoA plays a significant role in various enzymatic pathways and microbial production processes. For instance, Matsumoto et al. (2012) demonstrated its involvement in the efficient production of (R)-3-hydroxybutyrate, a valuable precursor in synthesizing chiral compounds such as antibiotics and vitamins, through a pathway involving acetyl CoA-regenerating pathway catalyzed by coenzyme A transferase (Matsumoto et al., 2012). Additionally, Zheng et al. (2004) highlighted the production of 3-hydroxydecanoic acid by recombinant Escherichia coli harboring the phaG gene, illustrating the potential of this compound in biotechnological applications (Zheng et al., 2004).
Biochemical Synthesis and Biocatalysis
Research by Wu et al. (2003) and Gascoyne et al. (2021) has shown the role of this compound in the biochemical synthesis of hydroxyalkanoate monomers and its application in biocatalysis. Wu et al. reported the production of hydroxyalkanoate monomers, using genetic engineering techniques, where this compound acted as a precursor (Wu et al., 2003). Gascoyne et al. explored the engineering of Cupriavidus necator H16 for the autotrophic production of (R)-1,3-butanediol, utilizing acetyl-CoA or its upstream precursors, including this compound (Gascoyne et al., 2021).
Metabolic Engineering and Fatty Acid Metabolism
The compound also finds significance in the context of metabolic engineering and fatty acid metabolism. Malila et al. (1993) and Zheng et al. (2004) studied enzymes converting D-3-hydroxyacyl-CoA to trans-2-enoyl-CoA and the role of thioesterase II in 3-Hydroxydecanoic Acid production, respectively. These studies provide insights into the metabolic pathways involving this compound (Malila et al., 1993); (Zheng et al., 2004).
Properties
Molecular Formula |
C31H54N7O18P3S |
---|---|
Molecular Weight |
937.8 g/mol |
IUPAC Name |
S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (3R)-3-hydroxydecanethioate |
InChI |
InChI=1S/C31H54N7O18P3S/c1-4-5-6-7-8-9-19(39)14-22(41)60-13-12-33-21(40)10-11-34-29(44)26(43)31(2,3)16-53-59(50,51)56-58(48,49)52-15-20-25(55-57(45,46)47)24(42)30(54-20)38-18-37-23-27(32)35-17-36-28(23)38/h17-20,24-26,30,39,42-43H,4-16H2,1-3H3,(H,33,40)(H,34,44)(H,48,49)(H,50,51)(H2,32,35,36)(H2,45,46,47)/t19-,20-,24-,25-,26+,30-/m1/s1 |
InChI Key |
HIVSMYZAMUNFKZ-PDQACDDGSA-N |
Isomeric SMILES |
CCCCCCC[C@H](CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
SMILES |
CCCCCCCC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
Canonical SMILES |
CCCCCCCC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.